Cas no 149715-45-7 ([(2S)-4-benzylpiperazin-2-yl]methanol)

• Product name: [(2S)-4-benzylpiperazin-2-yl]methanol
• CAS No: 149715-45-7
• MF: C₁₂H₁₈N₂O
• MW: 206.28412
• MDL: MFCD22392720
• CID: 98487
• PubChem ID: 7023271

[(2S)-4-benzylpiperazin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-2-Hydroxymethylpiperazine
• (S)-(4-Benzylpiperazin-2-yl)methanol
• (S)-4-benzyl-2-hydroxymethylpiperazine 2HCl
• [(2S)-4-benzylpiperazin-2-yl]methanol
• 2-Piperazinemethanol,4-(phenylmethyl)-, (2S)-
• ((2S)-4-Benzylpiperazin-2-yl)methanol
• MFCD11113047
• 149715-45-7
• SCHEMBL2062715
• DTXSID10427486
• PJMFGDYBTJEEDP-LBPRGKRZSA-N
• 2-Piperazinemethanol, 4-(phenylmethyl)-, (2S)-
• AKOS016843537
• ZFA71545
• CS-0057697
• AS-67162

• MDL： MFCD22392720
• Inchi： InChI=1S/C12H18N2O/c15-10-12-9-14(7-6-13-12)8-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2/t12-/m0/s1
• InChI Key： PJMFGDYBTJEEDP-LBPRGKRZSA-N
• SMILES： OC[C@@H]1CN(CC2=CC=CC=C2)CCN1

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.083
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.551
• PSA: 35.5
• LogP: 0.71940

Additional information on [(2S)-4-benzylpiperazin-2-yl]methanol

测试